Cas no 16051-76-6 (Phosphonic acid,P-(2-oxoethyl)-)

Phosphonic acid,P-(2-oxoethyl)- structure
16051-76-6 structure
Product Name:Phosphonic acid,P-(2-oxoethyl)-
CAS No:16051-76-6
MF:C2H5O4P
MW:124.032461881638
CID:145805
PubChem ID:490
Update Time:2025-04-19

Phosphonic acid,P-(2-oxoethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid,P-(2-oxoethyl)-
    • 2-oxoethylphosphonic acid
    • phosphonoacetaldehyde
    • (2-oxoethyl)phosphonic acid
    • 2-Phosphonoacetaldehyde
    • Acetylphosphonate
    • Phosphonic acid, (2-oxoethyl)-
    • P-(2-OXOETHYL)PHOSPHONIC ACID
    • DB03174
    • SCHEMBL261595
    • PHOSPHONIC ACID, P-(2-OXOETHYL)-
    • NS00069409
    • C03167
    • Q27094110
    • 16051-76-6
    • CHEBI:18124
    • VPZ8FR5BMZ
    • DTXSID60166898
    • 2-Oxoethylphosphonate
    • UNII-VPZ8FR5BMZ
    • Inchi: 1S/C2H5O4P/c3-1-2-7(4,5)6/h1H,2H2,(H2,4,5,6)
    • InChI Key: YEMKIGUKNDOZEG-UHFFFAOYSA-N
    • SMILES: P(CC=O)(=O)(O)O

Computed Properties

  • Exact Mass: 123.99255
  • Monoisotopic Mass: 123.993
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.6A^2
  • XLogP3: -2.1

Experimental Properties

  • Density: 1.589
  • Boiling Point: 350°Cat760mmHg
  • Flash Point: 165.5°C
  • Refractive Index: 1.461
  • PSA: 74.6
  • LogP: -0.63700
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